Cas no 2138242-12-1 (3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-)
3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-
-
- Inchi: 1S/C11H21N3S/c1-5-7-8-14-9(11(3,4)6-2)12-13-10(14)15/h5-8H2,1-4H3,(H,13,15)
- InChI Key: SDFVDBMDYGXMBX-UHFFFAOYSA-N
- SMILES: N1=C(C(C)(C)CC)N(CCCC)C(=S)N1
3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-782426-0.05g |
4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol |
2138242-12-1 | 95.0% | 0.05g |
$624.0 | 2025-02-22 | |
| Enamine | EN300-782426-0.1g |
4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol |
2138242-12-1 | 95.0% | 0.1g |
$653.0 | 2025-02-22 | |
| Enamine | EN300-782426-0.25g |
4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol |
2138242-12-1 | 95.0% | 0.25g |
$683.0 | 2025-02-22 | |
| Enamine | EN300-782426-0.5g |
4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol |
2138242-12-1 | 95.0% | 0.5g |
$713.0 | 2025-02-22 | |
| Enamine | EN300-782426-1.0g |
4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol |
2138242-12-1 | 95.0% | 1.0g |
$743.0 | 2025-02-22 | |
| Enamine | EN300-782426-2.5g |
4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol |
2138242-12-1 | 95.0% | 2.5g |
$1454.0 | 2025-02-22 | |
| Enamine | EN300-782426-5.0g |
4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol |
2138242-12-1 | 95.0% | 5.0g |
$2152.0 | 2025-02-22 | |
| Enamine | EN300-782426-10.0g |
4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol |
2138242-12-1 | 95.0% | 10.0g |
$3191.0 | 2025-02-22 |
3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-
Recent Advances in the Study of 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- (CAS: 2138242-12-1)
The compound 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- (CAS: 2138242-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel enzyme inhibitors. The triazole-thione moiety is known to interact with various biological targets, including kinases and proteases, making it a promising candidate for the development of anticancer and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key target in oncology.
In addition to its anticancer potential, research has also explored the compound's antimicrobial properties. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 3H-1,2,4-Triazole-3-thione derivatives show significant activity against drug-resistant strains of Staphylococcus aureus. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.
The synthesis of 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- has also seen advancements. A recent paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces byproducts. This development is particularly important for scaling up production for preclinical and clinical studies.
Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability and metabolic stability need to be addressed in future research. However, the growing body of evidence suggests that 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- represents a valuable lead compound for further drug discovery efforts.
In conclusion, the latest research on 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- (CAS: 2138242-12-1) underscores its potential as a multifunctional pharmacophore. Continued investigation into its mechanism of action and structural optimization will be crucial for translating these findings into clinical applications.
2138242-12-1 (3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)